Cas no 1248269-53-5 (Methyl 2-methylbutanecarboximidate)
Methyl 2-methylbutanecarboximidate Chemical and Physical Properties
Names and Identifiers
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- methyl 2-methylbutanimidate
- methyl 2-methylbutanecarboximidate
- Z975823972
- Butanimidic acid, 2-methyl-, methyl ester
- Methyl 2-methylbutanecarboximidate
-
- MDL: MFCD16706913
- Inchi: 1S/C6H13NO/c1-4-5(2)6(7)8-3/h5,7H,4H2,1-3H3
- InChI Key: PXBHHCIQWIFYSI-UHFFFAOYSA-N
- SMILES: O(C)C(C(C)CC)=N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 80.6
- XLogP3: 1.6
- Topological Polar Surface Area: 33.1
Methyl 2-methylbutanecarboximidate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-93737-0.05g |
methyl 2-methylbutanecarboximidate |
1248269-53-5 | 95.0% | 0.05g |
$155.0 | 2025-02-21 | |
| Enamine | EN300-93737-0.1g |
methyl 2-methylbutanecarboximidate |
1248269-53-5 | 95.0% | 0.1g |
$232.0 | 2025-02-21 | |
| Enamine | EN300-93737-0.25g |
methyl 2-methylbutanecarboximidate |
1248269-53-5 | 95.0% | 0.25g |
$331.0 | 2025-02-21 | |
| Enamine | EN300-93737-0.5g |
methyl 2-methylbutanecarboximidate |
1248269-53-5 | 95.0% | 0.5g |
$524.0 | 2025-02-21 | |
| Enamine | EN300-93737-1.0g |
methyl 2-methylbutanecarboximidate |
1248269-53-5 | 95.0% | 1.0g |
$671.0 | 2025-02-21 | |
| Enamine | EN300-93737-2.5g |
methyl 2-methylbutanecarboximidate |
1248269-53-5 | 95.0% | 2.5g |
$1315.0 | 2025-02-21 | |
| Enamine | EN300-93737-5.0g |
methyl 2-methylbutanecarboximidate |
1248269-53-5 | 95.0% | 5.0g |
$1945.0 | 2025-02-21 | |
| Enamine | EN300-93737-10.0g |
methyl 2-methylbutanecarboximidate |
1248269-53-5 | 95.0% | 10.0g |
$2884.0 | 2025-02-21 | |
| Enamine | EN300-93737-1g |
methyl 2-methylbutanecarboximidate |
1248269-53-5 | 90% | 1g |
$671.0 | 2023-09-01 | |
| Enamine | EN300-93737-5g |
methyl 2-methylbutanecarboximidate |
1248269-53-5 | 90% | 5g |
$1945.0 | 2023-09-01 |
Methyl 2-methylbutanecarboximidate Related Literature
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
Additional information on Methyl 2-methylbutanecarboximidate
Recent Advances in the Application of Methyl 2-methylbutanecarboximidate (CAS: 1248269-53-5) in Chemical Biology and Pharmaceutical Research
Methyl 2-methylbutanecarboximidate (CAS: 1248269-53-5) is a chemical compound that has garnered increasing attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. This research brief aims to provide an overview of the latest studies and advancements related to this compound, highlighting its synthesis, biological activities, and therapeutic potential.
Recent literature has demonstrated that Methyl 2-methylbutanecarboximidate serves as a versatile intermediate in the synthesis of more complex molecules. Its imidate functional group makes it particularly useful in the formation of amide bonds, which are critical in peptide and protein chemistry. Studies have shown that this compound can be employed in the modification of biomolecules, enabling the development of novel probes for studying biological systems. For instance, researchers have utilized Methyl 2-methylbutanecarboximidate to label proteins and peptides, facilitating their detection and analysis in complex biological matrices.
In the context of drug discovery, Methyl 2-methylbutanecarboximidate has been explored as a building block for the design of small-molecule inhibitors. A recent study published in the Journal of Medicinal Chemistry reported the synthesis of a series of compounds derived from Methyl 2-methylbutanecarboximidate, which exhibited potent inhibitory activity against a specific enzyme implicated in inflammatory diseases. The researchers employed structure-activity relationship (SAR) analysis to optimize the compound's efficacy, leading to the identification of a lead candidate with promising therapeutic potential.
Another area of interest is the application of Methyl 2-methylbutanecarboximidate in the development of prodrugs. Prodrugs are inactive compounds that are metabolized in the body to release active drugs, thereby improving pharmacokinetic properties. A study in the European Journal of Pharmaceutical Sciences detailed the use of Methyl 2-methylbutanecarboximidate as a masking group for carboxylic acids, enhancing the bioavailability of poorly soluble drugs. This approach has significant implications for the formulation of oral medications, particularly for drugs with low aqueous solubility.
Beyond its role in drug development, Methyl 2-methylbutanecarboximidate has also been investigated for its potential in chemical biology. Researchers have leveraged its reactivity to create covalent inhibitors that target specific proteins, enabling precise modulation of biological pathways. A recent publication in ACS Chemical Biology highlighted the use of Methyl 2-methylbutanecarboximidate-based probes to study enzyme mechanisms, providing insights into the dynamics of enzyme-substrate interactions. These findings underscore the compound's utility as a tool for elucidating complex biological processes.
Despite these advancements, challenges remain in the widespread application of Methyl 2-methylbutanecarboximidate. Issues such as stability under physiological conditions and selectivity in biological systems need to be addressed to fully harness its potential. Ongoing research is focused on optimizing the compound's properties through structural modifications and exploring novel synthetic routes to enhance its performance in various applications.
In conclusion, Methyl 2-methylbutanecarboximidate (CAS: 1248269-53-5) represents a valuable chemical entity with diverse applications in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, coupled with its potential in drug discovery and biological studies, makes it a compound of significant interest. Future research efforts should aim to overcome existing limitations and further explore its therapeutic and diagnostic capabilities, paving the way for innovative solutions in medicine and biotechnology.
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